Cas no 10161-34-9 (Trenbolone Acetate)

• Product Name: Trenbolone Acetate
• CAS No: 10161-34-9
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 48431
• PubChem ID: 66359
• Update Time: 2025-05-19

Trenbolone Acetate Chemical and Physical Properties

Names and Identifiers

• Trenbolone Acetate
• Revalor-H Trenbolone acetate
• Trenbolone Acetate API
• Trenbolone Acetate(Revalor-H)
• Trenbolone acetate solution
• 17-(acetyloxy)-(17-beta)-estra-11-trien-3-one
• RU1697
• TRENBOLONE ACETATE USP28
• Boldenone Acetate
• Finaplix
• Revalor-H
• 17beta-Hydroxyestra-4,9,11-trien-3-one 17-acetate
• trienboloneacetate
• trembolone acetate
• Trenbolone actetate
• TRENBOLONE 17-ACETATE
• Trenbolone Acetate 98%Min (Revalor-H)
• Trenbolone acetate [USAN]
• TRENBOLONE ACETATE CIII (USP-RS)
• NCGC00167439-03
• Tox21_112443
• DS-8264
• RU 1697
• Component T-S
• Trenbolone acetate (USAN:USP)
• SCHEMBL139877
• Trenbolone Acetate (1.0mg/ml in Acetonitrile)
• 17beta-Hydroxyestra-4,9,11-trien-3-one, acetate
• TRENBOLONE ACETATE [WHO-DD]
• TRENBOLONE ACETATE [MART.]
• CCG-267604
• Trenbolone-acetate 100 microg/mL in Acetonitrile
• AKOS015895158
• DTXSID2046626
• DB14660
• 3-Oxo-17beta-acetoxyestra-4,9,11-triene
• [(8S,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,14,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Acetate, Trienbolone
• trenbolone acetate, (17beta)-isomer
• TRENBOLONE ACETATE (USP MONOGRAPH)
• Finaplix-S
• Trenbolone acetate [USAN:USP]
• Trienbolone acetate
• Trenbolone acetate ciii
• Trenbolone 17
• HY-12360
• EINECS 233-432-5
• Estra-4,9,11-trien-3-one, 17-(acetyloxy)-, (17.beta.)-
• CAS-10161-34-9
• DTXCID0026626
• NCGC00167439-01
• TRENBOLONE ACETATE [USP IMPURITY]
• RUD5Y4SV0S
• Estra-4,9,11-trien-3-one, 17-(acetyloxy)-, (17b)-
• Trenbolone acetate (USP)
• (8S,13S,14S,17S)-13-methyl-3-oxo-2,3,6,7,8,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
• CS-3362
• D06211
• NS00021442
• BDBM50190646
• TRENBOLONE ACETATE (MART.)
• Finaplix (TN)
• Trenbolone-acetate
• BCP11574
• s4795
• Component T-H
• Q27288295
• 17 beta-acetoxyestra-4,9,11-trien-3-one
• TRENBOLONE ACETATE [MI]
• 17-beta-Hydroxyestra-4,9,11-trien-3-one acetate
• Acetate, Trenbolone
• CHEBI:192671
• RU-1697
• TRENBOLONE ACETATE (USP IMPURITY)
• TRENBOLONE ACETATE [USP MONOGRAPH]
• Trenbolone acetate, 1mg/ml in Isopropanol
• TRENBOLONE ACETATE CIII [USP-RS]
• Trenbolone (acetate)
• Estra-4,9,11-trien-3-one, 17-beta-hydroxy-, acetate
• A-acetate
• UNII-RUD5Y4SV0S
• 10161-34-9
• BRN 2012395
• Estra-4,9,11-trien-3-one, 17-(acetyloxy)-, (17beta)-
• Finaplix-H, Finaplix-S
• 17-beta-Acetoxy-delta-4,9,11-estratrien-3-one
• Finaplix H
• 17-beta-(Acetyloxy)estra-4,9,11-trien-3-one
• CHEMBL1698011
• TRENBOLONE ACETATE [GREEN BOOK]
• Finaplix-H
• CMRJPMODSSEAPL-FYQPLNBISA-N
• GLXC-10817

• MDL： MFCD00214396
• Inchi： 1S/C20H24O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h9-11,17-19H,3-8H2,1-2H3/t17-,18+,19+,20+/m1/s1
• InChI Key： CMRJPMODSSEAPL-FYQPLNBISA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C=C[C@@]21C)=O

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.1464 (rough estimate)
• Melting Point: 90-92°C
• Boiling Point: 392.32°C (rough estimate)
• Flash Point: 214.7±28.8 °C
• Refractive Index: 1.4618 (estimate)
• PSA: 43.37000
• LogP: 3.90010
• Specific Rotation: D20 +36.8° (c = 0.37 in methanol)
• Solubility: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Trenbolone Acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1276 3/PG 2
• WGK Germany：1
• Hazard Category Code： 60
• Safety Instruction： S16; S26; S29; S33
• RTECS：AJ3675000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R11; R36; R66; R67
• Packing Group：II
• Safety Term：3
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Trenbolone Acetate

Trenbolone Acetate (CAS No. 10161-34-9): A Comprehensive Overview in Modern Chemical and Biomedical Research

Trenbolone Acetate, with the chemical compound identifier CAS No. 10161-34-9, is a synthetic androgenic anabolic steroid (AAS) that has garnered significant attention in both scientific research and pharmaceutical applications. This compound, chemically known as 17β-hydroxy-17-methyl-4,9-dien-3-one acetate, belongs to the class of trenbolone derivatives, which are renowned for their potent biological activity. The structure of Trenbolone Acetate incorporates a double bond at the 4-position and a methyl group at the 17β-position, characteristics that contribute to its high affinity for androgen receptors and its pronounced anabolic effects.

The primary mechanism of action of Trenbolone Acetate involves its binding to androgen receptors in target tissues, leading to increased protein synthesis, nitrogen retention, and muscle growth. This makes it a compound of interest in studies aimed at optimizing athletic performance and treating certain medical conditions. Recent research has highlighted its potential role in regenerative medicine, particularly in promoting muscle repair and recovery following injury or degenerative diseases.

In the realm of biomedical research, Trenbolone Acetate has been explored for its ability to modulate immune responses and inflammation. Studies have demonstrated that this compound can enhance the production of cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are crucial for immune regulation. This finding opens up new avenues for investigating its therapeutic potential in autoimmune disorders and chronic inflammatory conditions.

The pharmacokinetic profile of Trenbolone Acetate is another area of active investigation. Its acetate ester form allows for a rapid absorption rate after intramuscular administration, leading to a short half-life but also requiring more frequent dosing compared to longer esters like enanthate or cypionate. This characteristic makes it particularly suitable for short-term therapeutic protocols where rapid onset of action is desired.

One of the most compelling aspects of Trenbolone Acetate research is its application in combating age-related muscle loss, known as sarcopenia. Studies have shown that this compound can significantly improve muscle mass and strength in aged rodents, suggesting similar benefits may be achievable in humans. The molecular pathways involved include activation of the Akt/mTOR signaling pathway, which is central to muscle hypertrophy.

The safety profile of Trenbolone Acetate is another critical consideration in its clinical application. While generally well-tolerated at therapeutic doses, prolonged use or high doses can lead to side effects such as increased blood pressure, liver strain, and potential cardiovascular risks. Therefore, careful monitoring and dosing regimens are essential when using this compound in clinical settings.

In conclusion, Trenbolone Acetate (CAS No. 10161-34-9) represents a fascinating compound with diverse applications in both athletic performance enhancement and medical treatment. Its potent anabolic effects, coupled with emerging evidence on its immunomodulatory properties, make it a promising candidate for further research. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in addressing some of the most pressing challenges in modern medicine.